Ethyl 6-chloro-2-methylpyrimidine-4-carboxylate

• IUPAC Name: ethyl 6-chloro-2-methylpyrimidine-4-carboxylate
• InChI: InChI=1S/C8H9ClN2O2/c1-3-13-8(12)6-4-7(9)11-5(2)10-6/h4H,3H2,1-2H3
• InChI Key: BYRWXFDWTJXLBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=N1)C)Cl
• Molecular Formula: C8H9ClN2O2
• DSSTOX Substance ID: DTXSID50856079
• Molecular Weight: 200.62 g/mol
• CAS RN: 744253-37-0

Description

Ethyl 6-chloro-2-methylpyrimidine-4-carboxylate, also known as ECMPC, is an organic compound used in scientific research. It is a colorless, crystalline solid with a molecular weight of 203.58 g/mol. ECMPC is a derivative of the pyrimidine nucleus, which is a heterocyclic aromatic compound composed of six atoms of carbon and four atoms of nitrogen. ECMPC is a polar compound, with an oxygen atom in the carboxylate group, which makes it soluble in water.

Scientific Research Applications

Synthesis and Properties

Ethyl 6-chloro-2-methylpyrimidine-4-carboxylate is involved in the synthesis of various derivatives with significant properties. For example, it is used in the synthesis of pyrimido[5,4-e]-1,3-thiazine and pyrimido[4,5-d]pyrimidine derivatives, which have demonstrated analgesic, anti-inflammatory, and immunosuppressive activities (Malinka, Zawisza, & Zajac, 1989).

Antimicrobial Applications

This compound is also a key component in the synthesis of pyrimidine glycosides, which have been evaluated for antimicrobial activity. These compounds were found to have potential as antimicrobial agents, highlighting the importance of this compound in the development of new antimicrobial drugs (El‐Sayed, Moustafa, Haikal, Abdou, & El‐Ashry, 2008).

HIV-1 Protease Inhibitor Potential

A novel potential HIV-1 protease inhibitor, involving a multicomponent reaction that includes this compound, has been synthesized. This compound has shown promising results in molecular docking studies, indicating its potential in HIV-1 treatment research (Pekparlak, Tamer, Kanmazalp, Berber, Arslan, Avcı, Dege, Tarcan, & Atalay, 2020).

Development of Antimicrobial Agents

This compound plays a role in the synthesis of certain mercapto-and aminopyrimidine derivatives, which have been tested for their in vitro antimicrobial activity against pathogenic microorganisms. Some of these compounds have shown promising results as potential antimicrobial agents (El-kerdawy, Eisa, El-Emam, Massoud, & Nasr, 1990).

Cancer Research

In cancer research, new derivatives obtained from this compound have been synthesized and characterized. These derivatives, especially 4-thiopyrimidine derivatives, have been evaluated for their cytotoxic activity against various cancer cell lines, offering insights into potential cancer treatments (Stolarczyk, Bryndal, Matera-Witkiewicz, Lis, Królewska-Golińska, Cieślak, Kaźmierczak-Barańska, & Cieplik, 2018).

Mechanism of Action

Target of Action

Pyrimidine derivatives have been associated with various biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects .

Mode of Action

It’s worth noting that pyrimidine derivatives have been shown to exhibit neuroprotective and anti-inflammatory properties . They can inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

Based on the observed neuroprotective and anti-inflammatory effects, it can be inferred that this compound may influence pathways related to inflammation and neuronal cell death .

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant .

Result of Action

It has been observed that pyrimidine derivatives can reduce the expression of the endoplasmic reticulum (er) chaperone, bip, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

It is recommended that the compound be stored in an inert atmosphere at 2-8°c .

Safety and Hazards

The compound has been classified with the signal word ‘Warning’ and has hazard statements H315-H319-H335, indicating it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding getting the compound in eyes, on skin, or on clothing, and avoiding ingestion and inhalation.

Future Directions

The future directions for Ethyl 6-chloro-2-methylpyrimidine-4-carboxylate could involve further exploration of its potential as a neuroprotective and anti-inflammatory agent. The study of its derivatives and their applications in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury could also be a promising direction.

Biochemical Analysis

Cellular Effects

It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is thought to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

Studies on threshold effects, as well as toxic or adverse effects at high doses, are currently limited .

Metabolic Pathways

The compound is thought to interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

It is believed to interact with various transporters or binding proteins, potentially affecting its localization or accumulation .

Subcellular Localization

The compound may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .